Cas no 87527-51-3 (1,3,4-Thiadiazol-2-amine, 5-[3-(4-ethylphenoxy)propyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(4-ethylphenoxy)propyl]-
• CAS No: 87527-51-3
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• CID: 655392
• PubChem ID: 13272827
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(4-ethylphenoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(4-ethylphenoxy)propyl]-
• 5-[3-(4-ethylphenoxy)propyl]-1,3,4-thiadiazol-2-amine
• 87527-51-3
• DTXSID10533778

• Inchi： 1S/C13H17N3OS/c1-2-10-5-7-11(8-6-10)17-9-3-4-12-15-16-13(14)18-12/h5-8H,2-4,9H2,1H3,(H2,14,16)
• InChI Key： XKTLBAABJNPDAX-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCCOC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 263.10923335g/mol
• Monoisotopic Mass: 263.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.3Ų